Cas no 2171657-94-4 (4-(cyclobutylmethoxy)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(cyclobutylmethoxy)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171657-94-4
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5890501
• PubChem ID: 165581244
• Update Time: 2025-06-25

4-(cyclobutylmethoxy)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclobutylmethoxy)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(cyclobutylmethoxy)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171657-94-4
• EN300-1528716

• Inchi： 1S/C25H28N2O6/c28-23(29)13-12-22(24(30)27-33-14-16-6-5-7-16)26-25(31)32-15-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,16,21-22H,5-7,12-15H2,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： BSSONBPMZQPXIX-UHFFFAOYSA-N
• SMILES： O(CC1CCC1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-(cyclobutylmethoxy)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Overview of 4-(cyclobutylmethoxy)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171657-94-4)

In the realm of organic chemistry and pharmaceutical research, 4-(cyclobutylmethoxy)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171657-94-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Its Fmoc-protected amino acid derivative nature makes it invaluable for solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics. The compound's unique cyclobutylmethoxy and carbamoyl moieties further enhance its utility in designing novel bioactive molecules.

The growing demand for peptide-based therapeutics has propelled research into advanced building blocks like 4-(cyclobutylmethoxy)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound's ability to incorporate cyclobutyl rings—known for their conformational rigidity—into peptide backbones is particularly noteworthy. Researchers are exploring its potential in creating GPCR-targeting peptides and enzyme inhibitors, addressing prevalent health concerns such as metabolic disorders and neurodegenerative diseases.

From a synthetic chemistry perspective, the Fmoc group in CAS 2171657-94-4 offers orthogonal protection for amines, a feature critical for sequential peptide assembly. This aligns with current trends in green chemistry, as Fmoc-based SPPS reduces the need for hazardous reagents like hydrogen fluoride. Moreover, the compound's butanoic acid terminus facilitates conjugation with other molecules, enabling the development of bioconjugates for diagnostic imaging or antibody-drug conjugates (ADCs)—a hot topic in oncology research.

Analytical challenges surrounding 4-(cyclobutylmethoxy)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid often revolve around its purity assessment via HPLC and mass spectrometry. These techniques are frequently searched by chemists troubleshooting synthesis workflows. The compound’s stability under different pH conditions and solvents is another area of investigation, especially for researchers optimizing lyophilization protocols for peptide pharmaceuticals.

In drug discovery, the cyclobutyl moiety’s role in improving pharmacokinetic properties has sparked interest in this compound’s derivatives. Recent publications highlight its potential in proteolysis-targeting chimeras (PROTACs), a breakthrough technology for degrading disease-causing proteins. Such applications resonate with trending searches about "next-generation protein degraders" and "beyond small-molecule drugs."

Regulatory considerations for CAS 2171657-94-4 emphasize its classification as a non-hazardous research chemical when handled appropriately. Safety data sheets typically recommend standard laboratory precautions, aligning with industry-wide searches for "safe handling of Fmoc-amino acids." The compound’s storage stability at -20°C in anhydrous conditions is frequently documented, addressing common user queries about long-term reagent preservation.

The commercial availability of 4-(cyclobutylmethoxy)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid through specialized suppliers caters to the booming peptide synthesis market, projected to exceed $730 million by 2028. This growth reflects increasing searches for "custom peptide synthesis services" and "unnatural amino acid suppliers." Price benchmarking studies indicate that its cost correlates with purity grades (>95% HPLC), a key consideration for budget-conscious academic labs.

Emerging applications in material science have expanded the compound’s relevance beyond life sciences. Its structural features are being investigated for designing peptide-based hydrogels—a trending topic in tissue engineering forums. The carbamoyl linkage’s hydrolytic stability makes it attractive for creating biodegradable polymers, addressing environmental concerns about synthetic materials.

Patent landscapes reveal growing intellectual property activity around derivatives of CAS 2171657-94-4, particularly in peptidomimetic drug development. This aligns with pharmaceutical companies’ focus on overcoming peptide limitations like poor oral bioavailability—a subject generating substantial search traffic around "oral peptide delivery technologies."

In conclusion, 4-(cyclobutylmethoxy)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a versatile tool at the intersection of chemistry and biology. Its multifaceted applications—from peptide therapeutics to smart materials—position it as a compound of enduring scientific and commercial value. Ongoing research will likely uncover new dimensions of its utility, particularly in addressing unmet medical needs through innovative molecular design.